BENGHE Foundational & Exploratory

Check Availability & Pricing

Dodecylcyclohexane: A Toxicological Profile

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Dodecylcyclohexane

Cat. No.: B156805

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document summarizes the currently available toxicological and metabolic data
for dodecylcyclohexane. It is intended for informational purposes for a scientific audience. A
comprehensive toxicological assessment of dodecylcyclohexane is limited by the scarcity of
publicly available data on several key endpoints.

Executive Summary

Dodecylcyclohexane is a saturated hydrocarbon consisting of a cyclohexane ring substituted
with a twelve-carbon alkyl chain. Its toxicological profile is not well-established in publicly
accessible literature. While studies on its metabolism in mammalian and aquatic species
provide insights into its biotransformation, significant data gaps exist for acute and chronic
toxicity, carcinogenicity, genotoxicity, and reproductive and developmental effects. This guide
synthesizes the available information, presents it in a structured format, and clearly identifies
areas where data is lacking.

Chemical and Physical Properties
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Property Value Reference
CAS Number 1795-17-1 [1]
Molecular Formula CisHse [1]
Molecular Weight 252.48 g/mol [1]

Boiling Point 314.85 °C [1]

Melting Point 12.5°C [1]

Density 0.8228 g/cm?3 (20 °C) [1]

Water Solubility Not specified

LogP (Octanol/Water Partition N
o Not specified
Coefficient)

Toxicokinetics and Metabolism

Studies in rats and rainbow trout indicate that dodecylcyclohexane is absorbed and
extensively metabolized. The primary metabolic pathways involve oxidation of both the
cyclohexane ring and the dodecyl side chain.

Metabolism in Rats

In rats, orally administered dodecylcyclohexane is readily absorbed. The dodecyl side chain
undergoes w-oxidation followed by (3-oxidation, leading to the formation of cyclohexylacetic
acid and its chain-shortened analogs. Hydroxylation of the cyclohexane ring also occurs.

Metabolic Pathway in Rats
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Metabolic pathway of dodecylcyclohexane in rats.
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Metabolism in Rainbow Trout (Salmo gairdneri)

In rainbow trout, dodecylcyclohexane is also metabolized through oxidation of the side chain
to form cyclohexylacetic acid. A notable species-specific pathway in trout is the aromatization of
the cyclohexane ring to a phenyl group, leading to the formation of phenylacetic acid. These
acidic metabolites are then conjugated with taurine before excretion.[2]

Identified Metabolites in Rainbow Trout Urine[2]

Metabolite Conjugation

Cyclohexylacetic acid Unconjugated, Glucuronide, Taurine
1-Hydroxycyclohexylacetic acid Unconjugated
3-Hydroxycyclohexylacetic acid Unconjugated
4-Hydroxycyclohexylacetic acid Unconjugated

Phenylacetic acid Glucuronide, Taurine

Metabolic Pathway in Rainbow Trout
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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